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Compound of Interest

Compound Name: Ethylenediaminetetraacetate

Cat. No.: B8759487 Get Quote

Technical Support Center: EDTA Solution
Preparation
This guide provides troubleshooting advice and frequently asked questions for researchers,

scientists, and drug development professionals encountering issues with dissolving EDTA.

Troubleshooting Guide: Why Your EDTA Solution
Isn't Dissolving
If you are experiencing difficulty dissolving EDTA, consult the following flowchart and the

detailed explanations below to diagnose and resolve the issue.
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Start: EDTA not dissolving

Is the pH of the solution ~8.0?

Add NaOH (pellets or concentrated solution)
slowly while monitoring pH.

No

Verify the form of EDTA used.
(e.g., free acid vs. disodium salt)

Yes

Ensure vigorous and continuous stirring.

Action: Re-prepare solution following the
correct protocol for the specific EDTA form.

Apply gentle heat (optional).

Success: EDTA is dissolved.

Click to download full resolution via product page

Caption: Troubleshooting flowchart for EDTA dissolution issues.

Frequently Asked Questions (FAQs)
Q1: Why is my EDTA not dissolving in water?

A1: The most common reason for EDTA failing to dissolve is incorrect pH.[1][2][3] The free acid

form of EDTA is poorly soluble in water.[3][4][5][6] To achieve complete dissolution, especially

for commonly used concentrations like 0.5 M, the pH of the solution must be adjusted to
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approximately 8.0 with a base, typically sodium hydroxide (NaOH).[1][7][8][9] At this pH, the

carboxyl groups on the EDTA molecule become deprotonated, rendering the molecule

negatively charged and readily soluble in water.[3][10]

Q2: What is the correct pH for dissolving EDTA?

A2: The recommended pH for dissolving EDTA, particularly the disodium salt, is 8.0.[1][7][8][9]

The EDTA will begin to dissolve as the pH approaches 7.5 and will fully go into solution at pH

8.0.[2]

Q3: What form of EDTA should I use?

A3: For most molecular biology applications, Disodium EDTA dihydrate (C₁₀H₁₄N₂Na₂O₈·2H₂O)

is the most commonly used form.[1][9] While EDTA free acid is available, it requires a

significant amount of base to dissolve. The disodium salt is partially neutralized, making it

easier to dissolve once the pH is adjusted to 8.0.[11] Tetrasodium EDTA is more readily soluble

but will produce a more alkaline solution.

Q4: Can I heat the solution to help dissolve the EDTA?

A4: Gentle heating can be used to aid in the dissolution of EDTA, but it is not a substitute for

correct pH adjustment.[2] The primary factor for EDTA solubility is the pH of the solution.

Q5: How much NaOH should I add?

A5: The amount of NaOH required will depend on the starting form of EDTA, its concentration,

and the initial volume of water. For a 1-liter solution of 0.5 M Disodium EDTA, approximately 20

grams of NaOH pellets are needed to bring the pH to 8.0.[1][7][9] It is crucial to add the NaOH

gradually and monitor the pH with a calibrated pH meter to avoid overshooting the target pH.[7]

[8]

Experimental Protocol: Preparation of 0.5 M EDTA
Solution (pH 8.0)
This protocol outlines the steps to prepare a 1-liter stock solution of 0.5 M EDTA at pH 8.0.
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Materials
Component Molecular Formula

Molecular Weight (
g/mol )

Quantity for 1 L of
0.5 M Solution

Disodium EDTA

dihydrate
C₁₀H₁₄N₂Na₂O₈·2H₂O 372.24 186.1 g

Deionized Water

(H₂O)
H₂O 18.02

~800 mL initially, then

q.s. to 1 L

Sodium Hydroxide

(NaOH)
NaOH 40.00

~20 g of pellets (or

equivalent from a

stock solution) to

adjust pH to 8.0

Procedure
Initial Mixing: In a 2-liter beaker, add 186.1 g of Disodium EDTA dihydrate to 800 mL of

deionized water.[1][7][9]

Stirring: Place a magnetic stir bar in the beaker and put it on a magnetic stirrer. Stir the

mixture vigorously. The EDTA will not dissolve completely at this stage.[1][7]

pH Adjustment: While stirring, begin to slowly add NaOH pellets or a concentrated NaOH

solution.[8][9] Monitor the pH of the solution continuously using a pH meter.[8]

Dissolution: Continue to add NaOH until the pH of the solution reaches 8.0. As the pH

approaches 8.0, the EDTA will completely dissolve, and the solution will become clear.[1][2]

[7]

Final Volume Adjustment: Once the EDTA is fully dissolved and the pH is stable at 8.0,

transfer the solution to a 1-liter graduated cylinder. Add deionized water to bring the final

volume to 1 liter.[1][7][9]

Sterilization (Optional): If required for your application, the solution can be sterilized by

autoclaving.[1][8]

Storage: Store the 0.5 M EDTA solution at room temperature.[1][8]
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Step 1: Add 186.1g Disodium EDTA
to 800mL deionized water.

Step 2: Stir vigorously with a
magnetic stirrer.

Step 3: Slowly add NaOH and
monitor pH.

Step 4: Continue adding NaOH until
pH reaches 8.0 and EDTA dissolves.

Step 5: Adjust final volume to 1L
with deionized water.

Step 6: Sterilize by autoclaving
(optional).

Step 7: Store at room temperature.

Click to download full resolution via product page

Caption: Workflow for preparing a 0.5 M EDTA solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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